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Compound of Interest

Compound Name: Pristanal

Cat. No.: B217276 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Pristanal (2,6,10,14-tetramethylpentadecanal).

The following procedures and recommendations are based on general best practices for

handling aldehydes and related long-chain organic molecules, ensuring a high standard of

laboratory safety.

Hazard Assessment and Chemical Properties
While a specific Safety Data Sheet (SDS) for Pristanal is not readily available, an assessment

of its chemical structure as a long-chain aldehyde and data from structurally similar

compounds, such as its corresponding alkane (Pristane), allows for a responsible estimation of

its hazard profile. Aldehydes can be irritating to the skin, eyes, and respiratory tract.[1]

Therefore, appropriate precautions should be taken.

The table below summarizes key chemical and physical properties for Pristanal.
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Property Value

Molecular Formula C₁₉H₃₈O

IUPAC Name 2,6,10,14-tetramethylpentadecanal

Molar Mass 282.5 g/mol

Appearance Not specified; likely a liquid or low-melting solid

Boiling Point Not specified

Solubility Expected to be soluble in organic solvents

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment is mandatory to minimize exposure

and ensure personal safety when handling Pristanal. The following table outlines the required

PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[1] Avoid

latex gloves as they may offer

insufficient protection against

aldehydes. Inspect gloves for

tears or punctures before use.

For tasks with a high risk of

splashing, consider double-

gloving.

Eyes
Safety glasses with side

shields or goggles

Splash-proof goggles are

essential.[1] A face shield

should be worn in conjunction

with goggles when there is a

significant risk of splashing,

such as during transfers of

larger volumes or when

heating the substance.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned laboratory coat

should be worn to protect

against minor splashes. For

larger quantities or tasks with a

higher splash risk, a chemical-

resistant apron over the lab

coat is recommended.

Respiratory Fume hood or respirator

All work with Pristanal should

be conducted in a certified

chemical fume hood to

minimize the inhalation of

vapors.[1] If a fume hood is not

available or during a large-

scale spill, a NIOSH-approved

respirator with an organic

vapor cartridge is required.[1]
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Feet Closed-toe shoes

Shoes that fully cover the feet

are required in any laboratory

setting where hazardous

chemicals are handled.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is crucial for the safe handling of Pristanal.

Engineering Controls:

Ventilation: Always handle Pristanal in a well-ventilated area, preferably within a chemical

fume hood.[1]

Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and

safety shower are readily accessible in the immediate work area.

Work Practices:

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare

the work area by removing any unnecessary items and ensuring all required equipment is

within reach inside the fume hood.

Handling and Dispensing:

Perform all manipulations of Pristanal inside a chemical fume hood.

Use caution when transferring the material to avoid splashes and the generation of

aerosols.

Keep containers of Pristanal closed when not in use.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Spill Management:
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Small Spills: In the event of a small spill within the fume hood, absorb the material with an

inert absorbent (e.g., vermiculite, sand). Place the contaminated absorbent into a sealed,

labeled waste container. Clean the spill area with an appropriate solvent and then with

soap and water.

Large Spills: For a large spill, evacuate the immediate area and alert laboratory personnel.

If safe to do so, contain the spill and prevent it from entering drains. Use a spill kit with

appropriate absorbent materials. Personnel involved in the cleanup must wear appropriate

PPE, including respiratory protection.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1] Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[1] Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of Pristanal and associated waste is critical to ensure environmental

protection and laboratory safety.

Waste Segregation: All materials contaminated with Pristanal, including unused product,

empty containers, and disposable PPE, should be treated as hazardous waste.

Waste Containers: Use a dedicated, properly labeled hazardous waste container for all

Pristanal waste. The container should be made of a material compatible with organic

compounds and have a secure lid.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Pristanal (2,6,10,14-tetramethylpentadecanal)".

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations. Do not dispose of

Pristanal down the drain.

Visual Safety Workflows
The following diagrams illustrate the essential safety and logistical workflows for handling

Pristanal.
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Caption: Safe handling workflow for Pristanal.
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Personal Protective Equipment for Pristanal
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Caption: Logical relationship of PPE for Pristanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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